Cas no 2229257-05-8 (O-{1-(3,4-dihydro-2H-pyran-5-yl)cyclopropylmethyl}hydroxylamine)

• Product Name: O-{1-(3,4-dihydro-2H-pyran-5-yl)cyclopropylmethyl}hydroxylamine
• CAS No: 2229257-05-8
• MF: C₉H₁₅NO₂
• MW: 169.220902681351
• CID: 5970239
• PubChem ID: 165785836
• Update Time: 2025-05-19

O-{1-(3,4-dihydro-2H-pyran-5-yl)cyclopropylmethyl}hydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-{1-(3,4-dihydro-2H-pyran-5-yl)cyclopropylmethyl}hydroxylamine
• EN300-2000596
• O-{[1-(3,4-dihydro-2H-pyran-5-yl)cyclopropyl]methyl}hydroxylamine
• 2229257-05-8

• Inchi： 1S/C9H15NO2/c10-12-7-9(3-4-9)8-2-1-5-11-6-8/h6H,1-5,7,10H2
• InChI Key： XHEWAGBQNYKZFP-UHFFFAOYSA-N
• SMILES： O(CC1(C2=COCCC2)CC1)N

Computed Properties

• Exact Mass: 169.110278721g/mol
• Monoisotopic Mass: 169.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 44.5Ų

Additional information on O-{1-(3,4-dihydro-2H-pyran-5-yl)cyclopropylmethyl}hydroxylamine

O-{1-(3,4-dihydro-2H-pyran-5-yl)cyclopropylmethyl}hydroxylamine (CAS No: 2229257-05-8)

O-{1-(3,4-dihydro-2H-pyran-5-yl)cyclopropylmethyl}hydroxylamine, commonly referred to by its CAS number 2229257-05-8, is a specialized organic compound with unique structural and functional properties. This compound has garnered attention in the fields of organic synthesis, medicinal chemistry, and material science due to its potential applications in drug development and advanced materials.

The molecular structure of this compound is characterized by a hydroxylamine group attached to a cyclopropylmethyl moiety, which is further substituted with a 3,4-dihydro-2H-pyran ring. This combination of functional groups provides the molecule with both hydrophilic and hydrophobic characteristics, making it versatile for various chemical reactions and biological interactions.

Recent studies have highlighted the importance of such compounds in the development of bioactive molecules. For instance, researchers have explored the use of hydroxylamine derivatives in the synthesis of peptide-based drugs and as intermediates in the construction of complex natural product analogs. The cyclopropane ring in this compound adds an element of strain that can be exploited to induce specific reactivity or enhance binding affinity in biological systems.

In terms of synthesis, this compound can be prepared through a multi-step process involving the reaction of appropriate starting materials under controlled conditions. The synthesis typically involves the formation of the pyran ring via cyclization reactions followed by coupling with the hydroxylamine group. Optimization of reaction conditions is crucial to ensure high yields and purity.

The physical properties of this compound, such as its melting point, solubility, and stability under various conditions, are critical for its practical applications. Recent advancements in analytical techniques have allowed for precise determination of these properties, enabling better understanding and utilization of the compound.

From an application standpoint, this compound has shown promise in several areas. In medicinal chemistry, it serves as a valuable building block for constructing bioactive molecules with potential therapeutic effects. Additionally, its unique structure makes it a candidate for use in advanced materials such as polymers or catalysts.

In conclusion, O-{1-(3,4-dihydro-2H-pyran-5-yl)cyclopropylmethyl}hydroxylamine (CAS No: 2229257-05-8) represents a significant advancement in organic chemistry due to its versatile structure and potential applications across multiple disciplines. Continued research into its properties and uses will undoubtedly unlock new possibilities for its utilization in both academic and industrial settings.